Cas no 189223-68-5 (methyl N-(4-hydroxyphenyl)-N-methylcarbamate)

• Product Name: methyl N-(4-hydroxyphenyl)-N-methylcarbamate
• CAS No: 189223-68-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 3405188
• PubChem ID: 9812929
• Update Time: 2025-05-26

methyl N-(4-hydroxyphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (4-HYDROXYPHENYL)METHYL-, METHYL ESTER
• methyl N-(4-hydroxyphenyl)-N-methylcarbamate
• Carbamic acid, (4-hydroxyphenyl)methyl-, methyl ester (9CI)
• SCHEMBL8861880
• methylN-(4-hydroxyphenyl)-N-methylcarbamate
• EN300-43161
• G25503
• Z335809972
• 189223-68-5
• AKOS008110190
• CS-0249338
• AB00999650-01

• Inchi： 1S/C9H11NO3/c1-10(9(12)13-2)7-3-5-8(11)6-4-7/h3-6,11H,1-2H3
• InChI Key： YJSSIVOMHTUDGU-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on methyl N-(4-hydroxyphenyl)-N-methylcarbamate

Introduction to Methyl N-(4-hydroxyphenyl)-N-methylcarbamate (CAS No. 189223-68-5)

Methyl N-(4-hydroxyphenyl)-N-methylcarbamate, a compound with the chemical identifier CAS No. 189223-68-5, is a significant molecule in the realm of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Methyl N-(4-hydroxyphenyl)-N-methylcarbamate consists of a carbamate group linked to a 4-hydroxyphenyl moiety, which contributes to its distinct chemical properties. The presence of the hydroxyl group in the aromatic ring enhances its reactivity and interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

In the context of contemporary research, Methyl N-(4-hydroxyphenyl)-N-methylcarbamate has been studied for its pharmacological properties. Specifically, its ability to modulate enzyme activity and interact with cellular receptors has been a focal point of interest. Recent studies have highlighted its potential role in inhibiting certain enzymes that are implicated in inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that Methyl N-(4-hydroxyphenyl)-N-methylcarbamate may exhibit analogous pharmacological effects, which could be harnessed for therapeutic purposes. Researchers have been particularly intrigued by its potential to serve as a lead compound for the development of novel drugs targeting neurological disorders.

Moreover, the compound's solubility and stability under various conditions make it an attractive candidate for formulation into drug products. These physical properties are crucial for ensuring that the compound remains effective when administered orally or through other routes. The ability to maintain stability while also being bioavailable enhances its suitability for clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Methyl N-(4-hydroxyphenyl)-N-methylcarbamate to various biological targets with greater accuracy. These predictions have guided experimental efforts, leading to more targeted and efficient synthesis strategies. The integration of computational methods with traditional wet-lab techniques has significantly accelerated the drug discovery process.

The role of Methyl N-(4-hydroxyphenyl)-N-methylcarbamate in drug development is further underscored by its potential as an intermediate in the synthesis of more complex molecules. Its versatility allows it to be incorporated into diverse chemical frameworks, expanding the scope of possible therapeutic agents derived from it. This flexibility is particularly valuable in medicinal chemistry, where designing molecules with specific biological activities often requires multiple synthetic steps.

In summary, Methyl N-(4-hydroxyphenyl)-N-methylcarbamate (CAS No. 189223-68-5) represents a promising area of research within pharmaceutical chemistry. Its unique structural features, combined with its potential pharmacological effects, make it a compelling candidate for further investigation. As research continues to evolve, this compound is likely to play an increasingly significant role in the development of new therapeutic strategies.